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Compound of Interest

Dimethyl 6,6'-dimethyl-[2,2'-
Compound Name: o )
bipyridine]-4,4'-dicarboxylate

Cat. No.: B175853

An In-depth Technical Guide to Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate
(CAS No. 117330-40-2)

Introduction

Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate, identified by CAS number
117330-40-2, is a specialized organic ligand within the bipyridine class of compounds. Its rigid,
planar structure, coupled with the coordinating nitrogen atoms of the bipyridine core and the
functional carboxylate groups, makes it a molecule of significant interest in supramolecular
chemistry and materials science. This guide provides a comprehensive overview of its
properties, synthesis, and applications, with a particular focus on its role as a building block for
advanced materials. While specific experimental data for this exact isomer is limited in publicly
accessible literature, this document synthesizes available information and draws logical
parallels from closely related bipyridine dicarboxylate analogs to provide a holistic and practical
resource for researchers.

Chemical Identity and Physicochemical Properties

A foundational understanding of a compound's properties is critical for its effective application
in research and development.

Nomenclature and Structure
o Systematic Name: Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate
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e Synonyms: [2,2'-Bipyridine]-4,4'-dicarboxylic acid, 6,6'-dimethyl-, 4,4'-dimethyl| ester[1];
methyl 2-(4-methoxycarbonyl-6-methyl-2-pyridyl)-6-methyl-pyridine-4-carboxylate[2]

e CAS Number: 117330-40-2[1][3][4][5][6]
e Molecular Formula: Ci6H16N204[1][4]
e Molecular Weight: 300.31 g/mol [5]

The molecular architecture features a 2,2'-bipyridine core, which provides a strong chelation
site for metal ions. The methyl groups at the 6 and 6' positions can introduce steric hindrance,
influencing the coordination geometry of its metal complexes. The methoxycarbonyl groups at
the 4 and 4' positions serve as key functional handles for extending the molecular structure,
particularly in the formation of coordination polymers and metal-organic frameworks (MOFs).

Physicochemical Data

Quantitative data for this specific isomer is not widely reported. However, data from its close
structural analogs, such as Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate, provide valuable
reference points.
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Property

Value (or estimated range)

Source/Rationale

Physical Form

Solid, likely a white to off-white

powder or crystalline solid.

[5] Based on typical
characteristics of similar
aromatic dicarboxylate

compounds.

Melting Point

Expected to be >200 °C.

The related compound,
Dimethyl 2,2'-bipyridine-4,4'-
dicarboxylate, has a melting
point of 208-212 °C[7]. The
additional methyl groups may

slightly alter this value.

Solubility

Generally insoluble in water;
soluble in organic solvents like
DMSO, DMF, and chlorinated

hydrocarbons.

Ruthenium complexes of
bipyridine dicarboxylic acids
are noted to be soluble in
DMSO, DMF, CHzClz, and
CHCIs[8]. This suggests similar
solubility for the uncomplexed

ligand.

Storage Conditions

Store in a cool, dry place

under an inert atmosphere.

[5] Bipyridine compounds can
be sensitive to light and air
over long periods. Inert
atmosphere storage is a best

practice for maintaining purity.

Synthesis and Characterization

While a specific, peer-reviewed synthesis protocol for CAS 117330-40-2 is not readily

available, a plausible synthetic route can be conceptualized based on established pyridine

chemistry. The likely precursor would be 6,6'-dimethyl-2,2'-bipyridine, which would undergo

oxidation to form the corresponding dicarboxylic acid, followed by esterification.

Representative Synthetic Pathway

Caption: Plausible two-step synthesis of the target compound.
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Characterization Techniques

Confirmation of the final product's identity and purity would rely on a suite of standard analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the structural integrity. The proton NMR would show characteristic aromatic
proton signals for the bipyridine core, along with singlets for the two methyl groups and the
two methoxy groups.

 Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a strong carbonyl
(C=0) stretching band from the ester groups, typically in the range of 1720-1740 cm~1.

e Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the
molecular weight and elemental composition.

o Elemental Analysis: Provides the percentage composition of carbon, hydrogen, and nitrogen,
which should align with the calculated values for CieH16N20a.

Core Applications: A Ligand for Advanced Materials

The primary and most well-documented application for this class of molecules is in coordination
chemistry, specifically as organic linkers for the construction of Metal-Organic Frameworks
(MOFs).

Role in Metal-Organic Frameworks (MOFs)

MOFs are crystalline materials composed of metal ions or clusters connected by organic
ligands. The choice of ligand is paramount as it dictates the topology, porosity, and functionality
of the resulting framework. Bipyridine dicarboxylates are excellent candidates for MOF
synthesis due to their:

 Rigidity: The aromatic core provides structural stability to the framework.

o Defined Coordination Geometry: The bipyridine unit chelates to metal centers in a
predictable manner.
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e Functionality: The carboxylate groups act as the primary points of connection to the metal
nodes.

Representative Protocol: Hydrothermal Synthesis of a
MOF

This protocol is a generalized procedure based on the synthesis of MOFs using similar
bipyridine and carboxylate ligands.[6][9]

Objective: To synthesize a coordination polymer using Dimethyl 6,6'-dimethyl-[2,2'-
bipyridine]-4,4'-dicarboxylate and a metal salt (e.g., Co(NO3)2:6H20).

Materials:

Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate (the ligand)

A metal salt (e.g., Co(NOs3)2-6H20)[6]

A suitable solvent (e.g., N,N-Dimethylformamide (DMF), water)[5][6]

Teflon-lined stainless steel autoclave

Procedure:

In a glass vial, dissolve the ligand and the metal salt in the chosen solvent or solvent mixture
in a specific molar ratio (e.g., 1:1 or as determined by the desired stoichiometry).

e Seal the vial inside a Teflon-lined stainless steel autoclave.

e Heat the autoclave in an oven at a specific temperature (typically between 100-150 °C) for a
set period (e.g., 24-72 hours).[6]

» Allow the autoclave to cool slowly to room temperature.

 Filter the resulting crystalline product, wash with fresh solvent to remove unreacted starting
materials, and dry under vacuum.
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MOF Synthesis Workflow
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Caption: General workflow for hydrothermal MOF synthesis.

Emerging Frontiers: Biological Activity and
Catalysis

While materials science is its primary domain, the bipyridine scaffold is also a privileged
structure in medicinal chemistry and catalysis.

Potential in Drug Development

Bipyridine derivatives, particularly when complexed with metal ions like ruthenium or zinc, have
demonstrated promising biological activities.[3][4][8]

o Anticancer Properties: Research on related bipyridine dicarboxylic acid complexes suggests
they can induce apoptosis (programmed cell death) in cancer cells.[3] The proposed
mechanism often involves the generation of reactive oxygen species (ROS) within the cell,
leading to oxidative stress and triggering apoptotic pathways.[3] The carboxylic acid
functionalities can also modulate the solubility and cell transport of these complexes.[1][10]

» Antimicrobial Activity: The strong chelating ability of the bipyridine core can disrupt essential
microbial processes by sequestering metal ions that are crucial for enzyme function.[3][4]
This can inhibit the growth of bacteria and fungi.[3][4]
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Caption: Proposed anticancer mechanism of bipyridine-metal complexes.

Applications in Catalysis

The bipyridine ligand is a cornerstone of coordination chemistry and is frequently used in
catalysis. Complexes formed with metals such as ruthenium, iridium, and palladium are used to
catalyze a wide range of organic transformations. The electronic properties of the bipyridine
ligand can be fine-tuned by substituents, which in turn influences the catalytic activity of the
metal center. The diester functionalities on this compound could be further modified to
immobilize the catalyst on a solid support.

Safety and Handling
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Detailed toxicological data for CAS 117330-40-2 is not available. However, based on GHS
classifications for structurally similar bipyridine compounds, the following precautions should be
observed.

o Hazard Classifications: Likely to be classified as a skin irritant, a serious eye
irritant/damaging, and may cause respiratory irritation.[2][7]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat. Use in a well-ventilated area or a fume hood to avoid inhalation of
dust.[11]

o First Aid:

[¢]

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[11]

[¢]

Skin: Wash off with soap and plenty of water. Seek medical attention if irritation occurs.[11]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[11]

[e]

o

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[11]

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling
this chemical.

Conclusion

Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate is a highly functionalized ligand
with significant potential, primarily as a bespoke building block for the rational design of metal-
organic frameworks. Its rigid structure and versatile coordination properties make it an asset for
creating materials with tailored porosity and functionality. Furthermore, the broader family of
bipyridine dicarboxylates exhibits intriguing biological and catalytic activities, suggesting
promising avenues for future research with this specific isomer. While a detailed experimental
history for this compound is not yet established in the literature, this guide provides a robust
framework based on established chemical principles and data from analogous structures,
empowering researchers to explore its potential in materials science, catalysis, and medicinal
chemistry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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